Cas no 139978-33-9 ([1,1'-Biphenyl]-4,4'-diol, 2,2',3,3',5,5',6,6'-octamethyl-)

• Product Name: [1,1'-Biphenyl]-4,4'-diol, 2,2',3,3',5,5',6,6'-octamethyl-
• CAS No: 139978-33-9
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 1283206
• Update Time: 2024-08-03

[1,1'-Biphenyl]-4,4'-diol, 2,2',3,3',5,5',6,6'-octamethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diol, 2,2',3,3',5,5',6,6'-octamethyl-

• Inchi： 1S/C20H26O2/c1-9-13(5)19(21)14(6)10(2)17(9)18-11(3)15(7)20(22)16(8)12(18)4/h21-22H,1-8H3
• InChI Key： KXFMRIYISHMBIM-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)C(C)=C(O)C(C)=C2C)=C(C)C(C)=C(O)C(C)=C1C

Computed Properties

• Exact Mass: 298.19338

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Melting Point: 197-198.5 °C(Solv: water (7732-18-5); methanol (67-56-1); ligroine (8032-32-4))
• Boiling Point: 372.5±37.0 °C(Predicted)
• PSA: 40.46
• pka: 10.47±0.50(Predicted)